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A Next-Generation Pan-RAF Inhibitor for RAS/RAF-
Mutant Malignhancies[1]
Executive Summary

REDXO05358 is a potent, orally bioavailable, small-molecule Pan-RAF inhibitor designed to
overcome the critical limitation of first-generation BRAF inhibitors: paradoxical MAPK pathway
activation.[1] Unlike Vemurafenib or Dabrafenib, which can inadvertently accelerate tumor
growth in RAS-mutant contexts by inducing RAF dimerization, REDX05358 inhibits both RAF
monomers and dimers with sub-nanomolar potency. It binds in a distinct DFG-out / aC-helix-in
conformation, effectively silencing signaling in both BRAF-mutant (V600E) and RAS-mutant
(KRAS/NRAS) solid tumors without triggering feedback reactivation.

Part 1: The Clinical Challenge: The RAF Paradox

To understand the mechanism of REDX05358, one must first understand the failure mode of its
predecessors.
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The Dimerization Problem

The MAPK/ERK pathway is a central driver of cell proliferation. In healthy cells, RAS activates
RAF, which forms dimers (BRAF-BRAF, BRAF-CRAF) to phosphorylate MEK.[2]

» First-Generation Inhibitors (Type 1/1.5): Drugs like Vemurafenib bind to the ATP pocket of a
single RAF monomer.

e The Paradox: In the presence of oncogenic RAS (e.g., KRAS-mutant colorectal cancer),
binding to one RAF monomer induces a conformational change that promotes its
dimerization with a drug-free RAF partner. This "trans-activation" leads to hyper-
phosphorylation of ERK, causing tumor progression and secondary malignancies (e.g.,
cutaneous squamous cell carcinoma).

REDX05358 Design Directive: Create a molecule that inhibits the catalytic activity of the RAF
kinase without allosterically priming the enzyme for dimerization, or alternatively, one that
inhibits the dimer complex itself.

Part 2: Molecular Mechanism of Action[3][4]
Binding Topology: DFG-out /| aC-helix-in

REDX05358 utilizes a hybrid structural scaffold that occupies the ATP-binding pocket but
enforces a specific inactive conformation.

e Hinge Binding: It anchors to the kinase hinge region, competing directly with ATP.

» Back-Pocket Occupation: Crucially, it extends into the deep hydrophobic back pocket. This
forces the conserved DFG (Asp-Phe-Gly) motif into the "out" position.

» Conformational Lock: Unlike standard Type Il inhibitors that often push the aC-helix "out,"
REDX05358 stabilizes a DFG-out / aC-helix-in state. This specific conformation is
structurally incompatible with the regulatory changes required for paradoxical dimer
activation.

Pan-RAF Inhibition (Monomer & Dimer)
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REDX05358 is equipotent against all RAF isoforms (ARAF, BRAF, CRAF).[3][4] By inhibiting
both the monomeric form (dominant in BRAF V600E tumors) and the dimeric form (dominant in
RAS-mutant tumors), it shuts down the pathway regardless of the upstream driver.

Prevention of Feedback Loops

In KRAS-mutant colorectal cancer (CRC), EGFR-mediated feedback often reactivates the
pathway via CRAF. Because REDX05358 potently inhibits CRAF (IC50 = 0.076 nM), it blocks
this escape route, maintaining suppression of pERK.

Visualization: The Paradox Breaker Mechanism

The following diagram illustrates how REDX05358 differs from first-generation inhibitors in the
context of RAS-mutant signaling.
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Figure 1: Mechanistic differentiation.[5] While 1st Gen inhibitors induce dimerization (red
arrow), REDX05358 inhibits both monomers and dimers, blocking the paradox.

Part 3: Pharmacodynamics & Selectivity Profile

REDX05358 demonstrates a "flat" potency profile across the RAF family, which is essential for
its pan-RAF efficacy.

Table 1: Biochemical Potency (Kinase Assay)
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Data synthesized from preclinical profiling (ProbeChem/Redx Pharma).

Target Kinase IC50 (nM) Biological Relevance

Critical for RAS-driven dimer

CRAF (RAF-1) 0.076 _ ,
signaling and EGFR feedback.
Often a compensatory kinase
ARAF 0.100 _ _ _
in resistance settings.
Wild-type inhibition prevents
BRAF (WT) 0.680 paradoxical activation in
normal tissue.
Primary driver in
BRAF (V600E) 0.171 _
melanoma/thyroid cancer.
Selectivity

o Kinome Panel: Tested against 468 kinases.[1][6][7]
» Specificity: High selectivity for the RAF family.[1]

o Paradoxical Activation: Negligible. In cellular assays, pERK levels do not spike at sub-
maximal doses, a hallmark of safety against secondary skin cancers.

Part 4: Experimental Protocols for Validation

To validate the mechanism of REDX05358 in a research setting, the following protocols assess
both potency and the absence of paradoxical activation.

Protocol A: Cellular "Paradox" Assay (Western Blot)

Objective: Confirm that REDX05358 does not induce pERK spikes in RAS-mutant cells, unlike
Vemurafenib.

e Cell Line Selection:

o HCT116 (KRAS G13D mutant): Prone to paradoxical activation.
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o A375 (BRAF V600E mutant): Sensitive control.

o Reagent Preparation:
o Dissolve REDX05358 and Vemurafenib (control) in DMSO to 10 mM stock.
o Prepare serial dilutions (0.1 nM to 10 uM).

e Treatment:
o Seed cells at

cells/well in 6-well plates. Adhere overnight.

o Treat with compounds for 1 hour (short duration captures immediate phosphorylation
changes).

e Lysis & Detection:

o Lyse in RIPA buffer with phosphatase inhibitors (Na3VO4, NaF).

o Primary Antibodies: Phospho-ERK1/2 (Thr202/Tyr204) vs. Total ERK1/2.
o Data Interpretation:

o Vemurafenib:[1] Expect a "bell-shaped” curve in HCT116 (pERK increases at low doses,
decreases at high doses).

o REDX05358: Expect a monotonic dose-dependent decrease in pERK without any initial
spike.

Protocol B: Proliferation Assay (CTG)
Objective: Determine IC50 in resistance models.
e Plating: 384-well plate, 500-1000 cells/well (optimize for growth rate).

e Dosing: 72-hour incubation with REDX05358 (9-point dilution).
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e Readout: CellTiter-Glo (ATP quantification).

e Analysis: Normalize to DMSO control. Calculate GI50 using a 4-parameter logistic fit.

Visualization: Experimental Workflow
Seed HCT116 Cells Treat with REDX05358 Lyse & Western Blot Analysis:
(KRAS Mutant) (0.1nM - 10uM) (PERK vs tERK) Check for Paradoxical Spike

Click to download full resolution via product page

Figure 2: Workflow for validating the "Paradox Breaker" phenotype.

Part 5: Translational Context
REDX05358 represents a shift from "allele-specific" inhibition (targeting only V600E) to
"pathway-specific" inhibition (targeting the RAF node regardless of upstream RAS status).

o Target Indications:

o NRAS-mutant Melanoma: Currently lacks effective targeted therapies; MEK inhibitors
alone have limited efficacy.

o KRAS-mutant Colorectal Cancer (CRC): REDX05358 combined with EGFR inhibitors
could prevent the CRAF-mediated feedback loop that limits current standard of care.

e Clinical Trajectory:

o The Redx Pan-RAF program (including REDX05358) was acquired by Jazz
Pharmaceuticals. The lead candidate from this program, JZP815, shares the mechanistic
profile described here (Pan-RAF, no paradox). Researchers studying REDX05358 are
effectively studying the preclinical basis of the JZP815 class.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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